Cas no 38976-17-9 (α-Tocopherol phosphate)

• Product Name: α-Tocopherol phosphate
• CAS No: 38976-17-9
• MF: C₂₉H₅₁O₅P
• MW: 510.686010599136
• CID: 1497286
• Update Time: 2025-06-26

α-Tocopherol phosphate Chemical and Physical Properties

Names and Identifiers

• [2R-(4R*,8R*)]-()-3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-yl dihydrogen phosphate
• alpha-Tocopherol phosphate
• (2R-(4R*,8R*))-(1)-3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-yl dihydrogen phosphate
• (2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-chromen-6-yl dihydrogen phosphate
• [2R-(4R*,8R*)]-(±)-3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-yl dihydrogen phosphate
• TocP
• vitamin E phosphate
• α-Tocopherol (phosphate)
• α-Tocopherol phosphate

• Inchi： 1S/C29H51O5P/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(34-35(30,31)32)23(5)24(6)28(26)33-29/h20-22H,9-19H2,1-8H3,(H2,30,31,32)/t21-,22-,29-/m1/s1
• InChI Key： JUIUXBHZFNHITF-IEOSBIPESA-N
• SMILES： P(=O)(O)(O)OC1C(C)=C(C)C2=C(C=1C)CC[C@@](C)(CCC[C@H](C)CCC[C@H](C)CCCC(C)C)O2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14

α-Tocopherol phosphate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on α-Tocopherol phosphate

Comprehensive Guide to α-Tocopherol Phosphate (CAS No. 38976-17-9): Properties, Applications, and Innovations

α-Tocopherol phosphate (CAS No. 38976-17-9), a phosphorylated derivative of vitamin E, has garnered significant attention in the fields of nutrition, cosmetics, and pharmaceuticals. This compound combines the antioxidant properties of α-tocopherol with the enhanced stability and bioavailability offered by its phosphate group. As consumers increasingly seek advanced formulations for skin health, cellular protection, and anti-aging, α-tocopherol phosphate emerges as a scientifically validated ingredient. Its unique molecular structure allows for better penetration into cell membranes, making it a preferred choice in high-performance skincare serums and nutraceuticals.

The growing demand for vitamin E derivatives in anti-aging skincare aligns with the rise of "clean beauty" trends, where α-tocopherol phosphate is often highlighted for its non-irritating properties compared to traditional vitamin E esters. Researchers have also explored its role in mitigating oxidative stress in neurodegenerative diseases, a topic frequently searched in academic and health forums. Unlike conventional tocopherols, this phosphorylated form demonstrates superior water solubility, addressing formulation challenges in serums and injectable supplements—a key advantage for brands targeting tech-savvy consumers.

From a biochemical perspective, CAS No. 38976-17-9 exhibits dual functionality: the phosphate moiety facilitates cellular uptake, while the chromanol ring retains radical-scavenging activity. Recent studies published in journals like Free Radical Biology & Medicine suggest its potential in supporting mitochondrial function, a hot topic in longevity research. Cosmetic chemists favor its stability under UV exposure, which answers frequent consumer queries about "vitamin E degradation in sunlight." This property makes it ideal for daytime moisturizers with SPF—a trending product category.

Innovations in delivery systems have further propelled interest in α-tocopherol phosphate. Nanocarrier encapsulation techniques, often searched alongside "advanced vitamin E formulations," enhance its penetration into the dermis. Pharmaceutical applications are being investigated too, with patent filings noting its use in ophthalmic solutions to combat dry eye syndrome—a condition affecting millions globally. The compound’s GRAS (Generally Recognized As Safe) status by regulatory bodies adds to its market appeal.

Environmental considerations also play a role in its popularity. As sustainable sourcing gains traction, manufacturers emphasize that α-tocopherol phosphate can be derived from non-GMO plant oils, responding to searches like "vegan vitamin E alternatives." Analytical methods such as HPLC-UV, commonly referenced in quality control discussions, ensure batch-to-batch consistency for this ingredient. With a melting point of ~25°C and compatibility with phospholipid bilayers, it offers versatile formulation possibilities.

Future research directions may explore synergies with other antioxidants like ferulic acid, a combination trending in dermatological studies. As the scientific community continues to unravel the benefits of phosphorylated tocopherols, this compound stands at the intersection of cutting-edge science and consumer-driven demand for efficacious, stable, and multifunctional ingredients.